Cas no 1219543-17-5 (1-benzyl-3-bromo-1H-1,2,4-triazole)

• Product Name: 1-benzyl-3-bromo-1H-1,2,4-triazole
• CAS No: 1219543-17-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5307024
• Update Time: 2025-11-02

1-benzyl-3-bromo-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-bromo-1H-1,2,4-triazole

• Inchi： 1S/C9H8BrN3/c10-9-11-7-13(12-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： RWPPUFZGOREGPN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=NC(Br)=N1

Additional information on 1-benzyl-3-bromo-1H-1,2,4-triazole

Recent Advances in the Study of 1-Benzyl-3-bromo-1H-1,2,4-triazole (CAS: 1219543-17-5): A Comprehensive Research Brief

1-Benzyl-3-bromo-1H-1,2,4-triazole (CAS: 1219543-17-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-benzyl-3-bromo-1H-1,2,4-triazole has been optimized in recent years, with several research groups reporting improved yields and purity through innovative catalytic methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups at the 3-position of the triazole ring, thereby expanding the chemical space for further derivatization. This approach has proven particularly valuable in the development of libraries of triazole-based compounds for high-throughput screening against various biological targets.

In terms of biological activity, 1-benzyl-3-bromo-1H-1,2,4-triazole has shown promising results as a scaffold for the design of antimicrobial agents. Research conducted at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to fully elucidate the molecular targets.

Beyond its antimicrobial properties, this triazole derivative has also attracted attention in cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs of 1-benzyl-3-bromo-1H-1,2,4-triazole demonstrate selective cytotoxicity against triple-negative breast cancer cell lines, while showing minimal effects on normal cells. The researchers identified these compounds as potential inhibitors of protein kinases involved in cancer cell proliferation and survival pathways.

The pharmacokinetic properties of 1-benzyl-3-bromo-1H-1,2,4-triazole derivatives have been investigated in preclinical models, with encouraging results regarding their metabolic stability and oral bioavailability. A 2024 study published in European Journal of Pharmaceutical Sciences employed advanced in silico modeling techniques to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of these compounds, providing valuable insights for future drug development efforts.

Looking ahead, researchers are exploring the potential of 1-benzyl-3-bromo-1H-1,2,4-triazole as a versatile building block for the development of targeted therapies. Its ability to serve as a molecular scaffold for the introduction of various pharmacophores makes it particularly attractive for the design of multi-target drugs. Current challenges include optimizing the selectivity and reducing potential off-target effects, which are active areas of investigation in several pharmaceutical research laboratories.

In conclusion, 1-benzyl-3-bromo-1H-1,2,4-triazole (CAS: 1219543-17-5) represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Future research directions may focus on expanding its therapeutic applications through structure-activity relationship studies and investigating its potential in combination therapies for complex diseases.